BENGH@ Methodological & Application

Check Availability & Pricing

Lanthanum Nickel Oxide: A Promising Catalyst
for Carbon Monoxide Oxidation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lanthanum nickel oxide

Cat. No.: B13748301

Application Note & Protocols for Researchers

This document provides detailed application notes and experimental protocols for the use of
lanthanum nickel oxide (LaNiO3) as a catalyst in the oxidation of carbon monoxide (CO).
LaNiO3, a perovskite-type oxide, has demonstrated significant potential as a cost-effective
alternative to precious metal catalysts for this crucial environmental application.[1] Its high
catalytic activity, structural stability, and the tunability of its properties through various synthesis
methods make it a subject of considerable research interest.[1][2][3][4]

Catalytic Performance of Lanthanum Nickel Oxide

The catalytic efficiency of LaNiO3 in CO oxidation is influenced by its synthesis method and
operating conditions. The data presented below, compiled from various studies, highlights the
key performance indicators of LaNiO3-based catalysts.
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Experimental Protocols

Detailed methodologies for the synthesis, characterization, and catalytic testing of lanthanum
nickel oxide are provided below. These protocols are based on established methods reported
in the literature.
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Protocol 1: Synthesis of LaNiO3 via the EDTA-Citrate
Complexing Method

This protocol describes the synthesis of LaNiO3 perovskite catalysts using a modified EDTA-
citrate complexing method.[2]

Materials:

Lanthanum nitrate hexahydrate (La(NO3)3-6H20)

Nickel nitrate hexahydrate (Ni(NO3)2-6H20)

Ethylenediaminetetraacetic acid (EDTA)

Citric acid

Ammonium hydroxide (NH4OH)

Deionized water

Procedure:

¢ Prepare aqueous solutions of La(NO3)3-:6H20 and Ni(NO3)2:6H20 in stoichiometric
amounts.

¢ In a separate beaker, dissolve EDTA and citric acid in deionized water. The molar ratio of
metal ions to EDTA to citric acid should be controlled.

o Add the metal nitrate solutions to the EDTA-citric acid solution while stirring continuously.

o Adjust the pH of the resulting solution to a desired value (e.g., 8-9) using ammonium
hydroxide to form a stable complex.

e Heat the solution at 80-90°C with constant stirring to evaporate the water and form a viscous
gel.

e Dry the gel in an oven at 110-120°C overnight to obtain a solid precursor.
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« Grind the precursor into a fine powder.

+ Calcine the powder in a muffle furnace at a specific temperature (e.g., 600°C, 700°C, or
800°C) for a set duration (e.g., 4-6 hours) in an air atmosphere to obtain the final LaNiO3
perovskite catalyst.[2]

LaNiO3 Synthesis Workflow

Prepare Metal Nitrate and Ligand Solutions

Mix Solutions and Adjust pH

Heat to Form a Viscous Gel

Dry Gel to Obtain Precursor

Grind Precursor

Calcine Powder

LaNiO3 Catalyst
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LaNiO3 Synthesis Workflow via EDTA-Citrate Method.

Protocol 2: Catalyst Characterization

To understand the physicochemical properties of the synthesized LaNiO3 catalyst, a series of
characterization techniques are employed.

X-ray Diffraction (XRD): To identify the crystalline phase and structure of the catalyst.[2][5]

e Scanning Electron Microscopy (SEM): To observe the surface morphology and particle size
of the catalyst.[2]

o X-ray Photoelectron Spectroscopy (XPS): To determine the surface elemental composition
and oxidation states of the elements.[2]

o Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area of the catalyst.

[4]

o Temperature-Programmed Reduction (TPR): To investigate the reducibility of the catalyst,
which is related to the reactivity of its lattice oxygen.[1][3]

Protocol 3: Catalytic Activity Testing for CO Oxidation

This protocol outlines the procedure for evaluating the catalytic performance of LaNiO3 in the
oxidation of carbon monoxide.

Apparatus:

» Fixed-bed flow reactor

e Gas chromatograph (GC) or an infrared (IR) gas analyzer for CO and CO2 detection
e Mass flow controllers

o Furnace with a temperature controller

Procedure:

» Load a specific amount of the LaNiO3 catalyst (e.g., 0.1 g) into the fixed-bed reactor.[1]
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Pretreat the catalyst by heating it in a flow of air or an inert gas at a specific temperature to
remove any adsorbed impurities.

Cool the reactor to the desired starting reaction temperature.

Introduce a feed gas mixture with a defined composition (e.g., 0.5% CO, 0.25% 02,
balanced with N2) at a constant total flow rate (e.g., 500 mL/min).[1]

Increase the reactor temperature in a stepwise or ramping manner.

At each temperature, allow the reaction to reach a steady state and then analyze the
composition of the effluent gas using a GC or gas analyzer to determine the concentrations
of CO and CO2.

Calculate the CO conversion at each temperature using the following formula: CO
Conversion (%) = (JCQJin - [COJout) / [CO]in * 100

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.shokubai.org/tocat8/pdf/Invited/IE310.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13748301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

CO Oxidation Catalytic Testing Workflow
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Workflow for Catalytic CO Oxidation Testing.

Concluding Remarks

Lanthanum nickel oxide serves as a highly effective and versatile catalyst for CO oxidation.
The synthesis parameters, particularly the calcination temperature, play a crucial role in
determining its final catalytic activity.[2] Furthermore, modifications such as the deposition of
NiO particles can significantly enhance its performance, making it superior to even some noble
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metal catalysts under certain conditions.[1] The protocols provided herein offer a standardized
framework for the synthesis, characterization, and evaluation of LaNiO3 catalysts, facilitating
further research and development in this important area of catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.shokubai.org/tocat8/pdf/Invited/IE310.pdf
https://www.benchchem.com/product/b13748301?utm_src=pdf-custom-synthesis
https://www.shokubai.org/tocat8/pdf/Invited/IE310.pdf
https://www.mdpi.com/2073-4344/12/1/57
https://colab.ws/articles/10.1016%2Fj.cattod.2022.07.002
https://colab.ws/articles/10.1016%2Fj.cattod.2022.07.002
https://www.researchgate.net/publication/248279995_Preparation_characterization_and_catalytic_CO_oxidation_studies_on_LaNi_1-_x_Co_x_O_3_system
https://www.scielo.br/j/mr/a/r7hLFJNgc6XksXsVgH6F6ZF/?lang=en
https://www.benchchem.com/product/b13748301#lanthanum-nickel-oxide-as-a-catalyst-for-co-oxidation
https://www.benchchem.com/product/b13748301#lanthanum-nickel-oxide-as-a-catalyst-for-co-oxidation
https://www.benchchem.com/product/b13748301#lanthanum-nickel-oxide-as-a-catalyst-for-co-oxidation
https://www.benchchem.com/product/b13748301#lanthanum-nickel-oxide-as-a-catalyst-for-co-oxidation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13748301?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13748301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13748301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

